Cas no 1556315-55-9 (1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl)-)

• Product Name: 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl)-
• CAS No: 1556315-55-9
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 5251379
• Update Time: 2025-10-29

1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl)-

• Inchi： 1S/C9H15N3/c1-7(2)12-9-6-10-4-3-8(9)5-11-12/h5,7,10H,3-4,6H2,1-2H3
• InChI Key： MPRZXBJTJAAFMO-UHFFFAOYSA-N
• SMILES： C1NCCC2C=NN(C(C)C)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl)-

Chemical Profile of 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl) (CAS No. 1556315-55-9)

The compound 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl), identified by its CAS number 1556315-55-9, represents a significant advancement in the realm of heterocyclic chemistry. This molecule belongs to the pyrazolopyridine class, a scaffold that has garnered considerable attention due to its diverse pharmacological properties and structural versatility. The presence of a tetrahydropyrazolopyridine core combined with an isopropyl substituent at the 1-position introduces unique electronic and steric characteristics, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, the pharmaceutical industry has increasingly focused on developing novel heterocyclic compounds due to their inherent biological activity and synthetic accessibility. The pyrazolopyridine motif is particularly noteworthy as it serves as a privileged scaffold in drug discovery. This class of compounds exhibits a broad spectrum of biological activities, including antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The specific substitution pattern in 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl) contributes to its unique pharmacophore, which may enhance binding affinity to target proteins and improve therapeutic efficacy.

Recent studies have highlighted the potential of tetrahydropyrazolopyridines as key intermediates in the synthesis of bioactive molecules. The isopropyl group at the 1-position not only influences the conformational flexibility of the molecule but also modulates its interactions with biological targets. This structural feature has been exploited in the design of small-molecule inhibitors targeting various disease pathways. For instance, derivatives of this scaffold have shown promise in inhibiting kinases and other enzymes implicated in cancer progression. The tetrahydro moiety further stabilizes the ring system, enhancing metabolic stability and bioavailability.

The synthesis of 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl) involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include cyclization reactions to form the pyrazolopyridine core followed by functional group modifications to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and scalable syntheses of this compound class. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce complex substituents with high precision.

From a computational chemistry perspective, the molecular structure of 1H-Pyrazolo[3,4-c]pyridine, 4,5,6,7-tetrahydro-1-(1-methylethyl) has been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These computational approaches provide valuable insights into the compound's electronic properties and interactions with biological targets. The optimized geometry and energetics of this molecule have informed rational drug design strategies aimed at improving potency and selectivity. Additionally, virtual screening techniques have been utilized to identify potential binding partners and assess their druggability.

In preclinical studies, 1H-Pyrazolo[3,4-c]pyridine derivatives have demonstrated encouraging results in models of inflammation and cancer. The isopropyl-substituted tetrahydropyrazolopyridine core appears to enhance binding affinity to specific protein targets while minimizing off-target effects. Pharmacokinetic studies indicate that this compound exhibits favorable absorption distribution metabolism and excretion (ADME) properties when administered orally or intravenously. These findings underscore its potential as a lead compound for further development into novel therapeutics.

The versatility of the pyrazolopyridine scaffold extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemicals. Researchers have explored its use as a building block for designing novel organic semiconductors and ligands for metal-organic frameworks (MOFs). The unique electronic properties of this heterocycle make it an attractive candidate for applications in optoelectronic devices and catalysis. Furthermore, 1H-Pyrazolo[3,4-c]pyridine derivatives have shown promise as pesticides due to their ability to disrupt enzymatic pathways in pests while maintaining low toxicity to non-target organisms.

Future directions in the study of 1H-Pyrazolo[3,4-c]pyridine derivatives include exploring novel synthetic methodologies that improve yield and scalability while reducing environmental impact. Green chemistry principles are being increasingly adopted to develop sustainable synthetic routes that minimize waste generation and hazardous reagent use. Additionally, innovative purification techniques are being investigated to isolate high-purity compounds for preclinical testing without compromising structural integrity.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 1H-Pyrazolo[3,4-c]pyridine derivatives through machine learning models that predict biological activity based on molecular structure data sets generated from high-throughput screening assays (HTS). These AI-driven approaches enable researchers to rapidly sift through vast libraries of compounds, prioritizing those with optimal pharmacokinetic profiles for further investigation.

In conclusion, 1H-Pyrazolo[3,4-c]pyridine, specifically represented by CAS number 1556315-55-9, represents a structurally intriguing molecule with significant potential across multiple domains including medicine, materials science, and agriculture. Its unique substitution pattern, characterized by an isopropyl group at position 1, contributes to its diverse biological activities, making it a valuable scaffold for drug development efforts aimed at addressing unmet medical needs.